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Compound of Interest

Compound Name: NB-598

Cat. No.: B1663608 Get Quote

This document provides essential safety and logistical information for the proper disposal of

NB-598, a potent and competitive inhibitor of squalene epoxidase (SE).[1][2][3] Adherence to

these procedures is critical for maintaining a safe laboratory environment and ensuring

regulatory compliance. This guide is intended for researchers, scientists, and drug

development professionals.

I. Understanding the Compound: NB-598
NB-598 is a benzylamine derivative that plays a crucial role in metabolic research by

selectively inhibiting squalene epoxidase, a key enzyme in cholesterol biosynthesis.[4] It is

widely used in studies related to hypercholesterolemia and atherosclerosis.[4]

II. Safety and Handling Precautions
According to available safety data, NB-598 hydrochloride is not classified as a hazardous

substance or mixture.[5] However, standard laboratory safety protocols should always be

followed.

Key Handling Precautions:

Avoid inhalation, and contact with eyes and skin.[5]

Use in an area with adequate exhaust ventilation.[5]
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Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Ensure a safety shower and eyewash station are accessible.[5]

III. Chemical and Physical Properties
A summary of the key properties of NB-598 is provided in the table below for easy reference.

Property Value

Chemical Name

(E)N-ethyl-N-(6,6-dimethyl-2-hepten-4-ynyl)-3-

[(3,3'-bithiophen-5-

yl)methoxy]benzenemethanamine

CAS Number 131060-14-5[6]

Molecular Formula C₂₇H₃₁NOS₂[6]

Molecular Weight 449.7 g/mol [6]

Appearance A brown oil[7]

Solubility
Soluble in DMSO (heated) and Ethanol (heated)

[2][6]

Hazard Classification Not a hazardous substance or mixture[5]

IV. Step-by-Step Disposal Procedure
While NB-598 hydrochloride is not classified as hazardous, proper disposal is still necessary to

minimize environmental impact and comply with institutional and local regulations. The

following procedure outlines the recommended steps for the disposal of small quantities of NB-
598 typically used in a research setting.

Experimental Protocol: Disposal of NB-598

Consult Local Regulations: Before initiating any disposal procedure, consult your institution's

Environmental Health and Safety (EHS) office or equivalent department for specific
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guidelines on chemical waste disposal. Local regulations may have specific requirements for

non-hazardous chemical waste.

Prepare for Disposal:

Ensure you are wearing the appropriate PPE (lab coat, gloves, safety glasses).

Work in a well-ventilated area, such as a fume hood.

Waste Collection:

Solid Waste: Collect any solid NB-598 waste, including empty vials and contaminated

items (e.g., weighing paper, pipette tips), in a clearly labeled, sealed container. The label

should include the chemical name ("NB-598") and the date.

Liquid Waste: For solutions of NB-598 (e.g., in DMSO or ethanol), collect the waste in a

designated, sealed, and properly labeled waste container. Do not mix with other

incompatible waste streams. The label should clearly state the chemical name and the

solvent used.

Disposal Pathway:

Based on your institution's guidelines, transfer the labeled waste container to the

designated chemical waste accumulation area.

Your institution's EHS department will then arrange for the final disposal through a

licensed hazardous waste disposal contractor. Although not classified as hazardous for

transport, professional disposal ensures environmentally sound practices.

Important Note:DO NOT dispose of NB-598 down the drain or in the regular trash unless

explicitly permitted by your institution's EHS guidelines.

V. Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of NB-598.
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Caption: Workflow for the proper disposal of NB-598.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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